molecular formula C11H16BrN3O2S B7569441 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine

1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine

Cat. No. B7569441
M. Wt: 334.24 g/mol
InChI Key: XERFWLOISSXLIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromopyridin-3-ylsulfonyl)-N,N-dimethylpyrrolidin-3-amine, also known as BTPDMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrrolidine derivative that contains a bromine atom and a pyridine ring in its structure. BTPDMA has been synthesized using various methods and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine is not fully understood. However, studies have suggested that it may act as a potent inhibitor of certain enzymes and receptors in the body. For example, 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which may have therapeutic effects in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to have several biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and nicotinic acetylcholine receptors. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has also been found to have anti-inflammatory and antioxidant properties. These properties may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to be stable under various conditions, making it a suitable compound for use in lab experiments. However, one of the limitations of using 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine is its high cost and limited availability.

Future Directions

There are several future directions for the study of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine. One area of research is the development of new drugs that target specific enzymes and receptors in the body. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to be a potent inhibitor of acetylcholinesterase, making it a potential therapeutic agent for Alzheimer's disease. Further research is needed to determine the efficacy of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in the treatment of this disease. Another area of research is the study of the anti-inflammatory and antioxidant properties of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine. These properties may have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 1-(5-Bromopyridin-3-ylsulfonyl)-N,N-dimethylpyrrolidin-3-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been synthesized using various methods and has been found to possess several biochemical and physiological effects. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has potential therapeutic applications in the treatment of various diseases and may be a suitable compound for use in lab experiments. Further research is needed to determine the efficacy of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in the treatment of various diseases and to explore its potential as a therapeutic agent.

Synthesis Methods

1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine can be synthesized using different methods, including the reaction of 3-bromopyridine-5-sulfonyl chloride with N,N-dimethylpyrrolidine in the presence of a base such as triethylamine. Another method involves the reaction of 3-bromopyridine-5-sulfonyl chloride with N,N-dimethylpyrrolidine in the presence of a palladium catalyst. The resulting product can be purified using column chromatography.

Scientific Research Applications

1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has also been studied for its potential use in the development of new drugs that target specific enzymes and receptors in the body.

properties

IUPAC Name

1-(5-bromopyridin-3-yl)sulfonyl-N,N-dimethylpyrrolidin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16BrN3O2S/c1-14(2)10-3-4-15(8-10)18(16,17)11-5-9(12)6-13-7-11/h5-7,10H,3-4,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XERFWLOISSXLIC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1CCN(C1)S(=O)(=O)C2=CC(=CN=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16BrN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.